Cas no 35435-21-3 (Triethoxy(2,4,4-trimethylpentyl)silane)

• Product Name: Triethoxy(2,4,4-trimethylpentyl)silane
• CAS No: 35435-21-3
• MF: C₁₄H₃₂O₃Si
• MW: 276.487586021423
• MDL: MFCD09838917
• CID: 54433
• Update Time: 2026-05-14

Triethoxy(2,4,4-trimethylpentyl)silane Chemical and Physical Properties

Names and Identifiers

• Triethoxy(2,4,4-trimethylpentyl)silane
• I-OCTYLTRIETHOXYSILANE
• OCTAFLUOROADIPAMIDE
• (2,4,4-Trimethylpentyl)triethoxysilane
• EINECS 252-558-1
• Isooctyl triethoxysilane

• MDL： MFCD09838917
• Inchi： 1S/C14H32O3Si/c1-8-15-18(16-9-2,17-10-3)12-13(4)11-14(5,6)7/h13H,8-12H2,1-7H3
• InChI Key： UWZSHGZRSZICIW-UHFFFAOYSA-N
• SMILES： CCO[Si](CC(C)CC(C)(C)C)(OCC)OCC

Computed Properties

• Exact Mass: 276.21200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 10

Experimental Properties

• Density: 0,88 g/cm3
• Boiling Point: 236°C
• Flash Point: >40°C
• PSA: 27.69000
• LogP: 4.10710

Triethoxy(2,4,4-trimethylpentyl)silane Security Information

• Hazardous Material transportation number：UN 1993
• Hazard Category Code： 10-52/53
• Safety Instruction： S16; S23; S43
• Risk Phrases：R10

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Triethoxy(2,4,4-trimethylpentyl)silane

Comprehensive Overview of Triethoxy(2,4,4-trimethylpentyl)silane (CAS No. 35435-21-3): Properties, Applications, and Industry Trends

Triethoxy(2,4,4-trimethylpentyl)silane (CAS No. 35435-21-3) is a specialized organosilane compound widely recognized for its unique molecular structure and versatile applications in industrial and material science fields. This silane coupling agent combines a hydrophobic 2,4,4-trimethylpentyl group with reactive triethoxy functionalities, making it a critical component in surface modification, adhesion promotion, and hydrophobic coatings. With growing interest in sustainable materials and high-performance additives, this compound has garnered attention for its compatibility with polymers, ceramics, and composites.

The chemical’s CAS No. 35435-21-3 serves as a key identifier in regulatory and safety documentation, ensuring precise classification in global supply chains. Recent trends highlight its role in green chemistry initiatives, where researchers explore its potential to reduce VOC emissions in coatings. As industries prioritize eco-friendly formulations, Triethoxy(2,4,4-trimethylpentyl)silane is increasingly studied for alternatives to traditional solvents. Its hydrolytic stability and ability to form durable bonds with substrates align with demands for long-lasting material performance.

In the realm of nanotechnology, this silane derivative is leveraged for surface functionalization of nanoparticles, enhancing dispersion in matrices like epoxy resins or silicones. A frequent query in academic circles revolves around its mechanism of action as a crosslinking agent, particularly in hybrid organic-inorganic systems. Manufacturers also value its contribution to water repellency in construction materials, addressing common challenges like moisture damage in concrete or wood preservation.

Emerging applications include electronic encapsulation, where Triethoxy(2,4,4-trimethylpentyl)silane improves moisture resistance in semiconductor coatings. Searches for "silane adhesion promoters" or "low-VOC surface modifiers" often link to this compound due to its balanced reactivity and environmental profile. Analytical techniques such as FTIR spectroscopy and NMR are typically employed to verify its purity and structural integrity, ensuring compliance with industry standards like REACH or ISO certifications.

From a commercial perspective, suppliers emphasize its storage stability and compatibility with automated dispensing systems, critical for large-scale production. Discussions on circular economy models further explore its potential in recyclable material designs. As innovation accelerates, CAS No. 35435-21-3 remains a focal point for R&D teams aiming to bridge performance and sustainability gaps in advanced material engineering.